Cas no 113411-62-4 (1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride)

1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride is a heterocyclic organic compound featuring a fused benzofuran and pyridine core structure. Its tetrahydro derivative form enhances stability and solubility, while the hydrochloride salt improves handling and storage properties. This compound serves as a versatile intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders. Its rigid polycyclic framework offers structural diversity for medicinal chemistry applications, enabling precise modifications for receptor binding studies. The hydrochloride form ensures consistent purity and facilitates controlled reactivity in synthetic routes. Suitable for research-scale applications, it provides a reliable building block for drug discovery programs requiring complex heterocyclic scaffolds.
1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride structure
113411-62-4 structure
Product Name:1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride
CAS No:113411-62-4
MF:C11H12ClNO
MW:209.6721
MDL:MFCD28099338
CID:2094633
Update Time:2025-06-08

1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride
    • 1,2,3,4-Tetrahydrobenzofuro-[2,3-c]pyridine hydrochloride
    • 1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine HCl
    • 1,2,3,4-tetrahydro-[1]benzofuro[2,3-c]pyridine;hydrochloride
    • O10334
    • A894384
    • 1,2,3,4-tetrahydro-benzofuro[2,3-c]pyridine hydrochloride
    • MDL: MFCD28099338
    • Inchi: 1S/C11H11NO.ClH/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10;/h1-4,12H,5-7H2;1H
    • InChI Key: LLMXGJFAJZQRED-UHFFFAOYSA-N
    • SMILES: Cl[H].O1C2=C([H])C([H])=C([H])C([H])=C2C2=C1C([H])([H])N([H])C([H])([H])C2([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Topological Polar Surface Area: 25.2

1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride Security Information

1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride Pricemore >>

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Additional information on 1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride

1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride (CAS No. 113411-62-4): An Overview

1,2,3,4-Tetrahydrobenzofuro[2,3-c]pyridine hydrochloride (CAS No. 113411-62-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the benzofuro[2,3-c]pyridine class and is characterized by its unique structural features and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug development.

The structure of 1,2,3,4-tetrahydrobenzofuro[2,3-c]pyridine hydrochloride consists of a benzene ring fused with a furan ring and a pyridine ring, with the tetrahydro substitution providing additional chemical stability. This complex structure confers the compound with a range of pharmacological properties, including antidepressant, anxiolytic, and neuroprotective effects. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents.

In the context of medicinal chemistry, 1,2,3,4-tetrahydrobenzofuro[2,3-c]pyridine hydrochloride has been extensively studied for its interactions with various neurotransmitter systems. Research has shown that it exhibits high affinity for serotonin (5-HT) receptors and modulates the release and reuptake of serotonin in the brain. This property makes it a promising candidate for the treatment of mood disorders such as depression and anxiety.

Additionally, studies have explored the neuroprotective effects of 1,2,3,4-tetrahydrobenzofuro[2,3-c]pyridine hydrochloride. Preclinical models have demonstrated its ability to reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in preventing or slowing down the progression of these conditions.

The pharmacokinetic properties of 1,2,3,4-tetrahydrobenzofuro[2,3-c]pyridine hydrochloride have also been investigated to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for developing effective oral medications. The compound's ability to cross the blood-brain barrier further enhances its potential as a central nervous system (CNS) active agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,2,3,4-tetrahydrobenzofuro[2,3-c]pyridine hydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These trials are crucial for advancing the compound through the drug development pipeline and ultimately bringing it to market as a novel therapeutic agent.

From a synthetic chemistry perspective, 1,2,3,4-tetrahydrobenzofuro[2,3-c]pyridine hydrochloride can be synthesized through various routes. One common method involves the condensation of benzaldehyde with furfurylamine followed by cyclization and reduction steps. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound on an industrial scale.

In conclusion, 1,2,3,4-tetrahydrobenzofuro[2,3-c]pyridine hydrochloride (CAS No. 113411-62-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for developing new treatments for mood disorders and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future applications in medicine.

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